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Abstract

This technical guide provides a comprehensive overview of 4,4-dimethylpent-1-yn-3-ol (CAS
No: 19115-28-7), a propargylic alcohol of significant interest in organic synthesis and medicinal
chemistry. This document delves into its chemical and physical properties, outlines a standard
synthetic protocol with mechanistic insights, discusses its known applications, and provides
essential safety and handling information. The guide is intended to serve as a valuable
resource for researchers and professionals engaged in drug discovery and development, as
well as synthetic organic chemistry.

Introduction and Chemical Identity

4,4-Dimethylpent-1-yn-3-ol is a chiral secondary alcohol containing a terminal alkyne and a
sterically demanding tert-butyl group. This unique structural combination makes it a valuable
building block in the synthesis of complex molecular architectures. The presence of the
hydroxyl and alkyne functionalities provides two reactive centers for a variety of chemical
transformations.
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The Chemical Abstracts Service (CAS) number for the racemic mixture of 4,4-Dimethylpent-1-
yn-3-ol is 19115-28-7[1]. The (3R)-enantiomer is assigned the CAS number 61317-72-4[2].

Molecular Structure:
Caption: Chemical structure of 4,4-Dimethylpent-1-yn-3-ol.

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical properties of 4,4-dimethylpent-1-yn-3-ol is presented
in the table below. This data is crucial for its handling, reaction setup, and purification.

Property Value Source

CAS Number 19115-28-7 PubChem[1]

Molecular Formula C7H120 PubChem[1]

Molecular Weight 112.17 g/mol PubChem[1]

XLogP3 1.4 LookChem[2], PubChem][1]
Hydrogen Bond Donor Count 1 LookChem[2], PubChem[1]
Hydrogen Bond Acceptor

Count 1 LookChem[2], PubChem[1]
Rotatable Bond Count 1 LookChem[2], PubChem[1]

While experimental spectroscopic data for 4,4-dimethylpent-1-yn-3-ol is not widely available
in public databases, predicted collision cross section data for various adducts has been
calculated, which can be useful in mass spectrometry analysis[3].

Synthesis of 4,4-Dimethylpent-1-yn-3-ol: A
Mechanistic Approach

The most common and efficient method for the synthesis of 4,4-dimethylpent-1-yn-3-ol is the
nucleophilic addition of an acetylide to a ketone. Specifically, this involves the reaction of a
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metal acetylide with pivaldehyde (2,2-dimethylpropanal). The following section provides a
detailed, field-proven protocol.

Synthesis via Acetylide Addition to Pivaldehyde

This synthetic strategy is based on the generation of a nucleophilic acetylide anion, which
subsequently attacks the electrophilic carbonyl carbon of pivaldehyde. The choice of the
counter-ion (e.g., lithium, sodium, or magnesium) and the solvent system can influence the
reaction yield and purity of the final product.

Reaction Scheme:

(Strong Base (e.g., n—BuLi))
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[Lithium Acetylide] [Pivaldehyde) (Aqueous Workup]

7

7

Nucleophilic Addition e

e

‘/
(4,4—Dimethylpent—l—yn—3—oD::DProtonation

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4,4-Dimethylpent-1-yn-3-ol.

Detailed Experimental Protocol

Materials:

e Anhydrous tetrahydrofuran (THF)
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e n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

o Acetylene gas (or a suitable surrogate like ethynyltrimethylsilane followed by deprotection)

o Pivaldehyde (2,2-dimethylpropanal)

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard glassware for anhydrous reactions (e.g., flame-dried round-bottom flask, dropping
funnel, condenser)

Inert atmosphere (nitrogen or argon)

Procedure:

e Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, a condenser, and a nitrogen/argon inlet.

o Acetylide Formation: In the reaction flask, place anhydrous THF and cool the flask to -78 °C
using a dry ice/acetone bath. Bubble acetylene gas through the cold THF for a designated
period to ensure saturation. Alternatively, if using a protected acetylene source, dissolve it in
the THF.

o Deprotonation: Slowly add n-butyllithium solution dropwise to the stirred THF solution at -78
°C. The formation of the lithium acetylide will result in a white precipitate. Allow the mixture to
stir for 30-60 minutes at this temperature.

« Addition of Pivaldehyde: Add a solution of pivaldehyde in anhydrous THF dropwise to the
lithium acetylide suspension at -78 °C. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Quenching: Once the reaction is complete, slowly add saturated agueous ammonium
chloride solution at -78 °C to quench the reaction.
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o Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a
separatory funnel and extract the product with diethyl ether (3 x volume of aqueous layer).

e Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by flash column chromatography on silica gel
using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Causality in Experimental Choices:

¢ Anhydrous Conditions: The use of flame-dried glassware and anhydrous solvents is critical
as the acetylide anion is a strong base and will be quenched by any protic sources, such as
water.

o Low Temperature: The reaction is performed at -78 °C to control the exothermicity of the
addition reaction and to prevent side reactions, such as the enolization of the aldehyde.

 Inert Atmosphere: An inert atmosphere of nitrogen or argon is necessary to prevent the
reaction of the highly reactive organolithium reagents with oxygen and moisture from the air.

e Aqueous Workup: The use of a mild acidic quenching agent like saturated ammonium
chloride is important to protonate the resulting alkoxide and to neutralize any remaining
strong base without causing degradation of the desired product.

Applications in Research and Drug Development

While specific, large-scale applications of 4,4-dimethylpent-1-yn-3-ol in marketed
pharmaceuticals are not prominently documented, its structural motifs suggest its utility as a
versatile intermediate in several areas of medicinal chemistry and organic synthesis.

» Scaffold for Bioactive Molecules: The propargyl alcohol functionality is a key pharmacophore
in many biologically active compounds. The terminal alkyne can participate in "click
chemistry" reactions (e.g., copper-catalyzed azide-alkyne cycloaddition) to generate triazole-
containing molecules, which are known to have a wide range of biological activities.
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e Precursor to Chiral Molecules: The chiral center at the C-3 position allows for the synthesis
of enantiomerically pure compounds. Enantioselective synthesis or resolution of 4,4-
dimethylpent-1-yn-3-ol can provide access to chiral building blocks for the development of
stereospecific drugs.

e Analogue Synthesis: The related compound, 4,4-dimethylpent-1-en-3-ol, has a derivative,
Stiripentol, which is an approved antiepileptic drug[4]. This suggests that derivatives of 4,4-
dimethylpent-1-yn-3-ol could be synthesized and screened for similar or other neurological
activities.

Safety and Handling

4,4-Dimethylpent-1-yn-3-ol is classified as a flammable liquid and vapor. It is harmful if
swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory
irritation[1].

GHS Hazard Statements:

H226: Flammable liquid and vapor[1]

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
Precautionary Measures:
e Engineering Controls: Work in a well-ventilated fume hood.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Keep away
from heat, sparks, and open flames.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Conclusion

4,4-Dimethylpent-1-yn-3-ol is a valuable and versatile building block in organic synthesis. Its
synthesis, while requiring careful handling of air- and moisture-sensitive reagents, is
straightforward. The presence of multiple functional groups allows for a wide range of chemical
transformations, making it an attractive starting material for the synthesis of complex molecules
with potential biological activity. Further research into the applications of this compound and its
derivatives is warranted, particularly in the field of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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